Cas no 2172454-44-1 (4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene)

• Product Name: 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene
• CAS No: 2172454-44-1
• MF: C₁₂H₁₁FOS
• MW: 222.278545618057
• CID: 5951679
• PubChem ID: 165565899
• Update Time: 2025-10-29

4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene
• 2172454-44-1
• EN300-1586014

• Inchi： 1S/C12H11FOS/c1-8-5-9(7-15-8)11-4-3-10(14-2)6-12(11)13/h3-7H,1-2H3
• InChI Key： GPEHRDXLTDLULA-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 222.05146431g/mol
• Monoisotopic Mass: 222.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.5Ų

Additional information on 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene

Introduction to 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene (CAS No. 2172454-44-1)

4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene, identified by its Chemical Abstracts Service (CAS) number 2172454-44-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential applications in drug development. The compound consists of a thiophene core substituted with a fluoroalkyl group at the 2-position and a methoxy group at the 4-position of a phenyl ring, which together contribute to its unique chemical properties and biological activities.

The structural configuration of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene makes it an intriguing candidate for further investigation in various therapeutic areas. The presence of both fluorine and methoxy substituents enhances its lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. Additionally, the thiophene ring is a well-known scaffold in medicinal chemistry, often employed in the synthesis of antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene has emerged as a promising intermediate in this pursuit. Its molecular framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it a valuable building block for drug discovery programs.

One of the most compelling aspects of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene is its potential role in modulating biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The fluoro substituent, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug molecules. This feature has led to its incorporation into numerous lead compounds that are currently undergoing preclinical and clinical evaluations.

The methoxy group at the 4-position of the phenyl ring further contributes to the compound's versatility. Methoxy-substituted aromatic compounds are known for their diverse biological activities, including anti-inflammatory, analgesic, and antioxidant properties. When combined with the thiophene core, these substituents create a molecule with multiple potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene with greater accuracy. Molecular docking studies have shown that this compound can interact with various target proteins, suggesting its potential as an inhibitor or modulator in multiple disease pathways. These computational insights have guided experimental designs aimed at optimizing its pharmacological profile.

In vitro studies have begun to uncover the mechanistic basis of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene's activity. Initial findings indicate that it may exert its effects by inhibiting key enzymes or receptors involved in disease progression. For instance, preliminary data suggest that this compound could interfere with signaling pathways commonly dysregulated in cancer cells, leading to their proliferation arrest or apoptosis.

The synthesis of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Advances in transition metal-catalyzed reactions have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

The pharmaceutical industry has taken notice of 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene's potential and is actively exploring its applications in drug development. Several companies have initiated programs to synthesize derivatives of this compound with enhanced biological activity and improved pharmacokinetic properties. These efforts underscore the growing interest in thiophene-based scaffolds as platforms for novel therapeutics.

As research continues to unfold, the therapeutic landscape for 4-(2-fluoro-4-methoxyphenyl)-2-methylthiophene is expected to expand further. New applications may emerge as scientists uncover additional biological targets and mechanisms influenced by this compound. The integration of traditional wet chemistry with cutting-edge computational techniques will be instrumental in realizing this potential.

In conclusion, 2172454-44-1 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features and promising biological activities position it as a cornerstone compound in modern drug discovery efforts. As our understanding of its properties deepens, so too will our ability to harness its potential for treating some of humanity's most pressing medical challenges.